1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea

• IUPAC Name: 1-cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea
• InChI: InChI=1S/C15H23N3O2/c1-12(19)11-18(14-5-3-2-4-6-14)15(20)17-13-7-9-16-10-8-13/h7-10,12,14,19H,2-6,11H2,1H3,(H,16,17,20)
• InChI Key: BGWQUKVYQHWTMW-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C1CCCCC1)C(=O)NC2=CC=NC=C2)O
• Molecular Formula: C15H23N3O2
• Molecular Weight: 277.36 g/mol

Description

1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea, also known as CHU, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. CHU belongs to the class of urea derivatives and has been studied for its effects on various biological systems.

Mechanism of Action

The mechanism of action of 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea is not fully understood. However, studies have shown that it exerts its effects through various pathways, including the inhibition of oxidative stress, the regulation of gene expression, and the modulation of signaling pathways. 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea has been shown to inhibit the activity of various enzymes and proteins, including cyclooxygenase-2, caspase-3, and NF-κB, which play important roles in inflammation, apoptosis, and cell proliferation.
Biochemical and Physiological Effects:
1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the levels of anti-inflammatory cytokines, such as IL-10. 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea has also been shown to reduce oxidative stress by increasing the levels of antioxidant enzymes, such as superoxide dismutase and catalase. In addition, 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea is its high purity and yield, which makes it suitable for further research. 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea is also stable under various conditions, making it easy to handle and store. However, one of the limitations of 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea is its low solubility in water, which may limit its use in certain experiments. In addition, the mechanism of action of 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea. One area of research could focus on the development of new synthesis methods to improve the yield and purity of 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea. Another area of research could focus on the optimization of the dosage and administration of 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea for therapeutic use. Additionally, future research could focus on the development of new analogs of 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea with improved properties and efficacy. Finally, further studies are needed to fully understand the mechanism of action of 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea and its potential therapeutic applications.
Conclusion:
In conclusion, 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea is a promising compound that has gained significant attention in scientific research due to its potential therapeutic properties. The synthesis method of 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea has been optimized to produce high yields and purity, making it suitable for further research. 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea has been shown to have anti-inflammatory, antioxidant, and neuroprotective effects, and has potential applications in the treatment of various diseases. However, further research is needed to fully understand the mechanism of action of 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea involves the reaction between cyclohexyl isocyanate and 4-amino-2-hydroxy pyridine in the presence of 2-hydroxypropylamine. The reaction yields 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea as a white crystalline solid with a purity of over 98%. The synthesis method has been optimized to produce 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea with high yields and purity, making it suitable for further research.

Scientific Research Applications

1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea has been studied extensively for its potential therapeutic properties. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective effects. 1-Cyclohexyl-1-(2-hydroxypropyl)-3-pyridin-4-ylurea has also been studied for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and cancer. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy.